Cas no 108008-06-6 (1,2-Propanediol, 3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-, (R)-)

1,2-Propanediol, 3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-, (R)- structure
108008-06-6 structure
Product Name:1,2-Propanediol, 3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-, (R)-
CAS No:108008-06-6
MF:C15H22O4
MW:266.332785129547
CID:1185088
Update Time:2024-08-05

1,2-Propanediol, 3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-, (R)-
    • 1,2-Propanediol, 3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]-, (R)- (9CI)
    • Inchi: 1S/C15H22O4/c16-9-14(17)11-19-15-5-3-12(4-6-15)7-8-18-10-13-1-2-13/h3-6,13-14,16-17H,1-2,7-11H2/t14-/m1/s1
    • InChI Key: NHYGVOXLHYXKGF-CQSZACIVSA-N
    • SMILES: C(O)[C@@H](O)COC1=CC=C(CCOCC2CC2)C=C1

Experimental Properties

  • Density: 1.174±0.06 g/cm3(Predicted)
  • Boiling Point: 433.6±35.0 °C(Predicted)
  • pka: 13.53±0.20(Predicted)
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